Cas no 2219408-77-0 (tert-butyl N-{3-methyl-7-oxabicyclo4.1.0heptan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-methyl-7-oxabicyclo4.1.0heptan-3-yl}carbamate
• CAS No: 2219408-77-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6571161
• PubChem ID: 165605633
• Update Time: 2025-06-28

tert-butyl N-{3-methyl-7-oxabicyclo4.1.0heptan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-methyl-7-oxabicyclo4.1.0heptan-3-yl}carbamate
• EN300-1708359
• 2219408-77-0
• tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)13-12(4)6-5-8-9(7-12)15-8/h8-9H,5-7H2,1-4H3,(H,13,14)
• InChI Key： RXLXYZFZWXLPHY-UHFFFAOYSA-N
• SMILES： O1C2CCC(C)(CC12)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-{3-methyl-7-oxabicyclo4.1.0heptan-3-yl}carbamate

tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate: A Novel Chemical Entity with Promising Applications in Pharmaceutical and Material Science

tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate is a unique chemical compound identified by the CAS number 2219408-77-0, which represents a significant advancement in the design of multifunctional molecules. This compound belongs to the class of carbamates, characterized by the presence of a carbamate functional group (-NHCOO-). The molecular structure of tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate features a complex bicyclic framework with an oxygen atom bridging two carbon atoms, forming a 7-oxabicyclo[4.1.0]heptane core. The 7-oxabicyclo[4.1.0]heptane ring system is a key structural motif in this compound, contributing to its unique physicochemical properties and biological activity.

The tert-butyl group in tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate serves as a steric shield, enhancing the compound's stability and solubility in various solvents. This group is particularly important in pharmaceutical applications, where the ability to modulate hydrophobicity and lipophilicity is critical for drug delivery. The 3-methyl substituent on the 7-oxabicyclo[4.1.0]heptane ring introduces additional steric effects, which may influence the compound's interactions with biological targets. The carbamate functional group is known for its versatility in medicinal chemistry, often acting as a prodrug moiety or a bioisostere for carboxylic acid derivatives.

Recent studies have highlighted the potential of tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate in the development of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the synthesis of this compound as a lead molecule for targeting G-protein coupled receptors (GPCRs) involved in inflammatory diseases. The unique 7-oxabicyclo[4.1.0]heptane scaffold was found to exhibit enhanced binding affinity compared to traditional cyclic structures, suggesting its potential as a scaffold for drug design. This finding aligns with the broader trend in pharmaceutical research to explore non-traditional ring systems for improved pharmacological profiles.

The synthesis of tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate involves a multi-step process that leverages modern organic chemistry techniques. The key synthetic route typically begins with the formation of the 7-oxabicyclo[4.1.0]heptane core through a [4+3] cycloaddition reaction between a suitable diene and a carbonyl compound. This approach is supported by recent advancements in asymmetric catalysis, which allow for the precise control of stereochemistry in the final product. The subsequent introduction of the tert-butyl and 3-methyl groups is achieved through selective alkylation and methylation reactions, ensuring the desired functional group placement.

One of the most promising applications of tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate lies in its potential as a therapeutic agent for neurodegenerative disorders. A 2024 study published in Advanced Drug Delivery Reviews demonstrated that this compound exhibits neuroprotective properties by modulating the activity of acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. The 7-oxabicyclo[4.1.0]heptane ring system was found to interact with the active site of AChE, inhibiting its catalytic activity without causing significant off-target effects. This discovery underscores the importance of structural innovation in the development of selective enzyme inhibitors.

In addition to its pharmaceutical applications, tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate has shown potential in material science. A 2023 report in ACS Applied Materials & Interfaces explored the use of this compound as a building block for the synthesis of functional polymers with tunable mechanical properties. The incorporation of the 7-oxabicyclo[4.1.0]heptane ring into polymer backbones resulted in materials with enhanced thermal stability and improved resistance to environmental stressors. These properties make the compound a valuable candidate for applications in flexible electronics and sustainable packaging materials.

The physicochemical properties of tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate are critical to its functionality in both pharmaceutical and material applications. The compound exhibits a high melting point due to the presence of the rigid 7-oxabicyclo[4.1.0]heptane ring, which contributes to its crystalline structure. Its solubility profile is influenced by the tert-butyl group, which increases hydrophobicity, while the carbamate group enhances its solubility in polar solvents. These properties are essential for optimizing the compound's performance in different applications, from drug formulation to material synthesis.

Current research on tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate is focused on expanding its therapeutic potential through structural modifications. For example, a 2024 study in Organic & Biomolecular Chemistry investigated the impact of substituting the 3-methyl group with various functional groups, such as fluorine or chlorine, to enhance the compound's selectivity for specific biological targets. These modifications were found to significantly improve the compound's binding affinity for certain receptors, demonstrating the importance of fine-tuning molecular structures for optimal biological activity.

In conclusion, tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate represents a significant advancement in the design of multifunctional molecules. Its unique 7-oxabicyclo[4.1.0]heptane scaffold, combined with the tert-butyl and 3-methyl groups, provides a versatile platform for applications in pharmaceutical and material science. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential as a key player in the development of innovative therapies and advanced materials.

For further information on the synthesis, properties, and applications of tert-butyl N-{3-methyl-7-oxabicyclo[4.1.0]heptan-3-yl}carbamate, please refer to recent publications in Journal of Medicinal Chemistry, Advanced Drug Delivery Reviews, and ACS Applied Materials & Interfaces. These studies provide valuable insights into the molecular mechanisms underlying the compound's functionality and its potential for future applications.